Cas no 2137598-87-7 (2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide)

2-(Azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide is a bifunctional small molecule featuring dual azetidine moieties linked to a pyrazole core via a propanamide bridge. This structure confers high polarity and potential for diverse interactions, making it valuable in medicinal chemistry and drug discovery. The azetidine rings enhance conformational rigidity and metabolic stability, while the pyrazole group offers hydrogen-bonding capabilities. The compound’s modular design allows for further functionalization, enabling tailored applications in targeting specific biological pathways. Its balanced physicochemical properties suggest favorable solubility and bioavailability, supporting its utility as a scaffold for developing novel therapeutic agents or biochemical probes.

2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide structure

2137598-87-7 structure

Product Name:2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide

CAS No:2137598-87-7

MF:C₁₂H₁₉N₅O

MW:249.312161684036

CID:5955510

PubChem ID:165474742

Update Time:2025-10-28

2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide
- 2137598-87-7
- EN300-1130742
- 2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide
- Inchi： 1S/C12H19N5O/c1-8(9-4-13-5-9)12(18)16-11-2-3-15-17(11)10-6-14-7-10/h2-3,8-10,13-14H,4-7H2,1H3,(H,16,18)
- InChI Key： VGPFATPKYSUPGM-UHFFFAOYSA-N
- SMILES： O=C(C(C)C1CNC1)NC1=CC=NN1C1CNC1

Computed Properties

Exact Mass: 249.15896025g/mol
Monoisotopic Mass: 249.15896025g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 71Å²

2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1130742-1.0g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7		1g	$0.0	2023-06-09
Enamine	EN300-1130742-0.05g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	0.05g	$1188.0	2023-10-26
Enamine	EN300-1130742-0.1g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	0.1g	$1244.0	2023-10-26
Enamine	EN300-1130742-0.25g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	0.25g	$1300.0	2023-10-26
Enamine	EN300-1130742-0.5g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	0.5g	$1357.0	2023-10-26
Enamine	EN300-1130742-1g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	1g	$1414.0	2023-10-26
Enamine	EN300-1130742-2.5g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	2.5g	$2771.0	2023-10-26
Enamine	EN300-1130742-5g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	5g	$4102.0	2023-10-26
Enamine	EN300-1130742-10g	2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide	2137598-87-7	95%	10g	$6082.0	2023-10-26

2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide Related Literature

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Additional information on 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide

2-(Azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide: A Comprehensive Overview

The compound with CAS No 2137598-87-7, known as 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which incorporates both azetidine and pyrazole moieties, making it a promising candidate for various applications in drug discovery and development.

The azetidine ring system, a four-membered saturated heterocycle containing one nitrogen atom, is a key structural feature of this compound. Azetidine derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable building blocks in organic synthesis. The presence of two azetidine groups in this molecule further enhances its structural complexity and potential bioactivity.

The pyrazole moiety, another critical component of this compound, is a five-membered aromatic ring containing two nitrogen atoms. Pyrazole derivatives are widely studied due to their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The integration of pyrazole into the structure of 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide suggests that this compound may exhibit similar or even enhanced bioactivity compared to simpler pyrazole derivatives.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 2-(azetidin-3-yl)-N-1-(azetidin-3-y...